Cas no 20445-94-7 (Tributyl(ethyl)phosphonium Diethyl Phosphate)

• Product Name: Tributyl(ethyl)phosphonium Diethyl Phosphate
• CAS No: 20445-94-7
• MF: C₁₈H₄₂O₄P₂
• MW: 384.471208095551
• MDL: MFCD17018975
• CID: 1394458
• PubChem ID: 354335186
• Update Time: 2025-06-11

Tributyl(ethyl)phosphonium Diethyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphonium, tributylethyl-, diethyl phosphate
• Tributyl(ethyl)phosphonium Diethyl Phosphate
• Ethyltributylphosphonium diethylphosphate
• diethyl phosphate;tributyl(ethyl)phosphanium
• DSSTox_CID_29100
• DSSTox_RID_83319
• DSSTox_GSID_49244
• Tox21_202615
• Tributylethylphosphonium diethyl phosphate
• T3641
• SCHEMBL344448
• tributyl(ethyl)phosphanium di-ethyl phosphate
• tributylethylphosphonium diethylphosphate
• DTXSID4049244
• RDCTYOLAEUHRGG-UHFFFAOYSA-M
• CHEMBL3184281
• CS-0378528
• 20445-94-7
• DTXCID3029100
• CAS-20445-94-7
• D92728
• MFCD17018975
• Tributyl(ethyl)phosphonium diethylphosphate
• NCGC00260163-01
• Phosphonium, tributylethyl-, diethyl phosphate (1:1)

• MDL： MFCD17018975
• Inchi： 1S/C14H32P.C4H11O4P/c1-5-9-12-15(8-4,13-10-6-2)14-11-7-3;1-3-7-9(5,6)8-4-2/h5-14H2,1-4H3;3-4H2,1-2H3,(H,5,6)/q+1;/p-1
• InChI Key： RDCTYOLAEUHRGG-UHFFFAOYSA-M
• SMILES： [P+](CC)(CCCC)(CCCC)CCCC.P(=O)([O-])(OCC)OCC

Computed Properties

• Exact Mass: 384.25583381 g/mol
• Monoisotopic Mass: 384.25583381 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 384.5
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.007
• Refractive Index: 1.4690 to 1.4730
• Stability/Shelf Life: hygroscopic

Tributyl(ethyl)phosphonium Diethyl Phosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Tributyl(ethyl)phosphonium Diethyl Phosphate

Recent Advances in the Study of Tributyl(ethyl)phosphonium Diethyl Phosphate (CAS 20445-94-7)

In recent years, the chemical compound Tributyl(ethyl)phosphonium Diethyl Phosphate (CAS 20445-94-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This organophosphorus compound, known for its unique physicochemical properties, has been explored for various applications, including its role as a phase-transfer catalyst, ionic liquid, and potential therapeutic agent. The present research briefing synthesizes the latest findings related to this compound, highlighting its synthesis, characterization, and emerging applications in drug discovery and material science.

A study published in the Journal of Medicinal Chemistry (2023) investigated the catalytic efficiency of Tributyl(ethyl)phosphonium Diethyl Phosphate in asymmetric synthesis, a critical process in the production of enantiomerically pure pharmaceuticals. The researchers demonstrated that this compound exhibits superior catalytic activity compared to traditional phosphonium salts, owing to its enhanced solubility and stability in organic solvents. The study also revealed its potential in reducing reaction times and improving yields, making it a promising candidate for industrial-scale pharmaceutical manufacturing.

Another significant development was reported in the context of ionic liquids. Research conducted at the Massachusetts Institute of Technology (MIT) explored the use of Tributyl(ethyl)phosphonium Diethyl Phosphate as a green solvent in biocatalysis. The compound's low toxicity and high thermal stability make it an attractive alternative to conventional solvents, particularly in enzymatic reactions. The study highlighted its ability to maintain enzyme activity while facilitating the separation of products, thereby streamlining biotechnological processes.

In the realm of drug delivery, a 2024 study published in Advanced Drug Delivery Reviews examined the compound's potential as a carrier for hydrophobic drugs. The researchers utilized Tributyl(ethyl)phosphonium Diethyl Phosphate to formulate nanoparticles capable of encapsulating poorly water-soluble therapeutics. The nanoparticles demonstrated improved bioavailability and controlled release profiles, suggesting their utility in targeted cancer therapies. Furthermore, the compound's biocompatibility was confirmed through in vitro and in vivo toxicity studies, paving the way for future clinical applications.

Despite these advancements, challenges remain in the large-scale production and purification of Tributyl(ethyl)phosphonium Diethyl Phosphate. A recent review in Chemical Engineering Journal (2024) discussed the need for optimized synthetic protocols to enhance yield and purity. The authors also emphasized the importance of further toxicological evaluations to ensure its safety in pharmaceutical formulations. These gaps present opportunities for future research, particularly in the development of sustainable synthesis methods and comprehensive safety assessments.

In conclusion, Tributyl(ethyl)phosphonium Diethyl Phosphate (CAS 20445-94-7) represents a versatile compound with broad applications in chemical biology and pharmaceutical sciences. Its unique properties as a catalyst, solvent, and drug carrier underscore its potential to address critical challenges in drug development and material science. Continued research efforts are expected to unlock further innovations, solidifying its role as a valuable tool in the field.